Cas no 14676-01-8 (3-(Boc-Amino)-3-phenylpropionic acid)

• Product Name: 3-(Boc-Amino)-3-phenylpropionic acid
• CAS No: 14676-01-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD02090695
• CID: 49900
• PubChem ID: 2756815
• Update Time: 2025-06-22

3-(Boc-Amino)-3-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-3-phenylpropanoic acid
• RARECHEM AK HT T302
• DL-N-BOC-BETA-PHENYLALANINE
• BOC-3-AMINO-3-PHENYLPROPIONIC ACID
• BOC-DL-3-PHENYL-3-AMINO-PROPIONIC ACID
• 3-N-BOC-AMINO-3-PHENYLPROPIONIC ACID
• 3-N-BOC-3-PHENYLPROPIONIC ACID
• 3-TERT-BUTOXYCARBONYLAMINO-3-PHENYL-PROPIONIC ACID
• 3-(Boc-amino)-3-phenylpropionic acid
• Boc-beta-Phe-OH
• 3-[(tert-Butoxycarbonyl)amino]-3-phenylpropionic acid
• boc-dl-á-phe-oh
• Boc-DL-beta-Phe-OH
• n-boc-dl-á-phenylalanine
• N-Boc-DL-beta-phenylalanine
• 3-Boc-Amino-3-Phenyl-Propioinic Acid
• 3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
• 3-Benzylaminobutyric acid,98%
• Boc-DL-
• A-Phe-OH
• 3-(tert-butoxycarbonylamino)-3-phenylpropanoic acid
• 3-[(tert-butoxycarbonyl)amino]-3-phenylpropanoic acid
• 3-BOC-AMINO-3-PHENYL-PROPIONIC ACID
• 3-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoic acid
• Boc-D-
• PubChem16181
• A
• (S)-3-Phenyl-3-(Boc-amino)propionic acid
• FT-0613722
• JTNQFJPZRTURSI-UHFFFAOYSA-N
• (R)-3-(BOC-AMINO)-3-PHENYLPROPANOIC ACID
• 103365-86-2
• DTXSID90373558
• SY065311
• (S)-3-(Boc-amino)-3-phenylpropanoic Acid
• 14676-01-8
• Boc-(S)-3-Amino-3-phenylpropionic acid
• SY065312
• EN300-30947
• AKOS000169394
• 3-Phenyl-3-[N-(tert-butoxycarbonyl)amino]propionic acid
• AB09021
• N-Boc-beta-aminohydrocinnamic acid
• A-phenylalanine
• SCHEMBL348500
• CS-0134778
• FT-0654921
• 3-[(t-butoxycarbonyl)amino]-3-phenylpropanoic acid
• Z285919624
• Boc-DL--Phe-OH
• AS-37084
• AKOS016844240
• SY167694
• Benzenepropanoic acid, b-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(tert-Butoxycarbonylamino)-3-phenylpropionic acid
• boc-beta-phenyl-beta-alanine
• ss--[[(1,1-Dimethylethoxyl)carbonyl]amino]benzenepropanoic acid
• EthylMethylKetone2,4-Dinitrophenylhydrazone
• 3-(boc-amino)-3-phenylPropanoic acid
• MFCD02090695
• 3-(Boc-amino)-3-phenylpropionic acid, AldrichCPR
• (S)-3-(Boc-amino)-3-phenylpropionic acid
• Boc-D-beta-phenylalanine
• BOC-(R)-BETA-PHENYLALANINE
• BOC-(3S)-3-amino-3-phenylpropanoic acid
• 3-(Boc-Amino)-3-phenylpropionic acid

• MDL： MFCD02090695
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(18)15-11(9-12(16)17)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JTNQFJPZRTURSI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=CC=CC=1)=O)C(C)(C)C
• BRN： 2867023

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White crystals
• Density: 1.158
• Melting Point: 142-144 °C(Dec)
• Boiling Point: 329.46°C (rough estimate)
• Flash Point: 209.8 °C
• Refractive Index: 1.5041 (estimate)
• PSA: 75.63000
• LogP: 3.11800
• Solubility: Soluble in water

3-(Boc-Amino)-3-phenylpropionic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(Boc-Amino)-3-phenylpropionic acid

3-(Boc-Amino)-3-phenylpropionic Acid: A Comprehensive Overview

3-(Boc-Amino)-3-phenylpropionic acid (CAS No. 14676-01-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structure and versatile properties, has been extensively studied for its potential applications in drug development, peptide synthesis, and as a building block in organic synthesis.

The Boc (tert-butoxycarbonyl) group in 3-(Boc-Amino)-3-phenylpropionic acid plays a crucial role in protecting the amino group during synthetic processes. This protection is essential in peptide synthesis, where the Boc group can be selectively removed under acidic conditions to reveal the free amine. The phenyl group attached to the central carbon adds aromaticity and hydrophobicity to the molecule, making it a valuable intermediate in the construction of bioactive compounds.

Recent studies have highlighted the importance of 3-(Boc-Amino)-3-phenylpropionic acid in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor for synthesizing bioactive peptides with potential anti-inflammatory and anticancer properties. The compound's ability to serve as a versatile building block has been leveraged in the creation of complex molecules with tailored pharmacokinetic profiles.

In terms of synthesis, 3-(Boc-Amino)-3-phenylpropionic acid can be prepared via various methods, including nucleophilic substitution and peptide coupling reactions. The choice of synthetic pathway depends on the desired scale and purity of the product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The structural features of 3-(Boc-Amino)-3-phenylpropionic acid also make it an attractive candidate for materials science applications. For example, its ability to form self-assembled monolayers (SAMs) has been investigated for use in surface functionalization and nanotechnology applications. The phenyl group contributes to π–π interactions, which are critical for stabilizing these assemblies.

From an environmental standpoint, understanding the degradation pathways of 3-(Boc-Amino)-3-phenylpropionic acid is crucial for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms, particularly under bioremediation conditions. These studies aim to develop sustainable methods for breaking down such compounds into non-toxic byproducts.

In conclusion, 3-(Boc-Amino)-3-phenylpropionic acid (CAS No. 14676-01-8) is a multifaceted compound with applications spanning drug discovery, organic synthesis, and materials science. Its unique chemical properties and versatility continue to drive innovative research across various disciplines.